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Compound of Interest

Compound Name: Trihexyl phosphite

Cat. No.: B1329542 Get Quote

Disclaimer: A specific, comprehensive Safety Data Sheet (SDS) for pure Trihexyl phosphite
was not publicly available at the time of this writing. The following guide is based on general

principles of chemical safety and data from structurally related organophosphite compounds.

Researchers, scientists, and drug development professionals must obtain and meticulously

follow the specific SDS provided by the manufacturer before handling Trihexyl phosphite. The

information herein should be used as a supplementary resource for understanding potential

hazards and recommended safety protocols.

Executive Summary
Trihexyl phosphite, a trialkyl phosphite ester, is utilized in various industrial applications,

including as a stabilizer and in the synthesis of other chemicals.[1] While specific hazard data

is limited in publicly accessible documents, its structural similarity to other trialkyl phosphites

suggests that it should be handled with care, assuming it may be a combustible liquid that is

sensitive to moisture and could cause irritation upon contact. This guide provides a detailed

overview of recommended handling precautions, personal protective equipment (PPE),

emergency procedures, and a general workflow for spill management. All quantitative data

presented is for related compounds and should be interpreted as indicative of the potential

hazard profile of Trihexyl phosphite.

Hazard Identification and Quantitative Data
While a detailed GHS classification for Trihexyl phosphite is not readily available, related

trialkyl phosphites are classified as flammable liquids and may cause skin and eye irritation.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1329542?utm_src=pdf-interest
https://www.benchchem.com/product/b1329542?utm_src=pdf-body
https://www.benchchem.com/product/b1329542?utm_src=pdf-body
https://www.benchchem.com/product/b1329542?utm_src=pdf-body
https://patents.justia.com/patent/8536102
https://www.benchchem.com/product/b1329542?utm_src=pdf-body
https://www.benchchem.com/product/b1329542?utm_src=pdf-body
https://www.ithaca.edu/sites/default/files/2022-12/CHP%202022.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[3] The vapor and air can form an explosive mixture, and thermal decomposition may produce

highly toxic phosphorus oxide smoke.[4]

For context, the following table summarizes quantitative data for a related compound, Triethyl

phosphite. This data is for illustrative purposes only and does not represent Trihexyl
phosphite.

Property
Value (for Triethyl
Phosphite)

Reference

Flash Point 44 °C / 111.2 °F [5][6]

Autoignition Temperature 250 °C / 482 °F [5][6]

Boiling Point 156 - 158 °C / 312.8 - 316.4 °F [6]

Melting Point -112 °C / -169.6 °F [6]

Oral LD50 (Rat) 3200 mg/kg [6]

Dermal LD50 (Rabbit) 2800 mg/kg [6]

Inhalation LC50 (Rat) 11.06 mg/L (6 h) [6]

Handling and Storage Protocols
Proper handling and storage are paramount to ensure safety when working with Trihexyl
phosphite. The following protocols are based on best practices for handling air- and moisture-

sensitive, potentially combustible liquids.

Experimental Protocol: General Handling
Training: All personnel must be thoroughly trained on the potential hazards and proper

handling procedures for Trihexyl phosphite before commencing any work.[1]

Ventilation: All manipulations should be performed in a well-ventilated area, preferably within

a chemical fume hood with good airflow.[1][7]

Inert Atmosphere: For reactions sensitive to air or moisture, handle Trihexyl phosphite
under an inert atmosphere (e.g., nitrogen or argon).
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Ignition Sources: Keep away from open flames, hot surfaces, sparks, and other potential

ignition sources. Use only non-sparking tools and explosion-proof electrical equipment.[5]

Static Discharge: Take precautionary measures against static discharge. Ground and bond

containers and receiving equipment during transfers.[5]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[7] Wash hands thoroughly

after handling and before breaks.

Storage
Store in tightly closed containers in a cool, dry, and well-ventilated area.[1]

Keep away from heat, sparks, and open flames.

Store separately from incompatible materials such as strong oxidizing agents, acids, and

bases.[1][7]

The storage area should be designated as a flammables area.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure. The following are general

recommendations; consult the specific SDS for detailed guidance.

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn when

there is a significant risk of splashing.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile or neoprene

rubber). Gloves must be inspected prior to use and disposed of properly.

Skin and Body Protection: A lab coat or chemical-resistant suit should be worn. For larger

quantities or in case of a significant spill risk, flame-retardant antistatic protective clothing is

recommended. Safety shoes should also be worn.

Respiratory Protection: If working outside of a fume hood or if vapors are expected to be

generated, a NIOSH-approved respirator with an appropriate cartridge for organic vapors

should be used.
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Emergency Procedures
First-Aid Measures

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes.[1] Seek medical attention if irritation

persists.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Unsuitable Extinguishing Media: Avoid using a direct water jet, as it may spread the fire.

Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to

a source of ignition and flash back.[1] Containers may explode when heated.[1] Hazardous

combustion products include carbon monoxide, carbon dioxide, and oxides of phosphorus.[4]

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).

Spill Management Workflow
In the event of a spill, a clear and practiced workflow is essential to ensure a safe and effective

response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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